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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the glass transition temperature (Tg) of

D(+)-Trehalose dihydrate solutions, a critical parameter in cryopreservation,

biopharmaceutical formulation, and food science. Trehalose, a naturally occurring disaccharide,

is renowned for its ability to stabilize biological structures such as proteins and membranes

during environmental stress like desiccation and freezing.[1][2] This protective effect is closely

linked to the formation of a glassy, amorphous state upon dehydration or cooling, which

physically entraps and protects biomolecules, and is characterized by the glass transition

temperature.[3]

Quantitative Data on Glass Transition Temperature
The glass transition temperature of trehalose solutions is highly dependent on the water

content. As the concentration of trehalose increases, the Tg of the solution also increases.[3] A

wide range of Tg values for amorphous trehalose and its solutions have been reported in the

literature, with variations often attributed to differences in sample purity, measurement

technique, and thermal history (e.g., heating and cooling rates, annealing time).[4][5]

Below is a summary of reported glass transition temperatures for trehalose and its aqueous

solutions.
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Trehalose
Concentration
(wt%)

Glass Transition
Temperature (Tg)
(°C)

Measurement
Method

Reference

100 (Amorphous) 115 DSC [4]

100 (Amorphous) 96.7 DSC [6]

100 (Amorphous) 79 - 115 Various [4][5]

100 (Amorphous) 106 DSC [7]

Maximally Freeze-

Concentrated
-22 to -46 Various [4]

79 Approximately -30 DSC [5]

40 -39.5 DSC [4]

Note: The glass transition of maximally freeze-concentrated solutions (Tg') represents the Tg of

the unfrozen, highly concentrated solute phase in equilibrium with ice.

Experimental Protocols
The primary technique for determining the glass transition temperature of trehalose solutions is

Differential Scanning Calorimetry (DSC).[8] This method measures the difference in heat flow

between a sample and a reference as a function of temperature. The glass transition is

observed as a step-like change in the heat capacity.

Differential Scanning Calorimetry (DSC) Protocol for Tg
Determination
The following is a generalized protocol synthesized from various literature sources for

measuring the Tg of trehalose solutions.[9][10][11]

1. Sample Preparation:

Aqueous solutions of D(+)-Trehalose dihydrate are prepared at various weight percentages

(e.g., 10%, 20%, 40%, 60% w/w) using high-purity water.
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For concentrations above the solubility limit at room temperature, gentle heating (e.g.,

~40°C) and stirring are applied until a clear solution is obtained.[9]

A small amount of the solution (typically 10-20 mg) is hermetically sealed in an aluminum

DSC pan. An empty, hermetically sealed aluminum pan is used as a reference.[9]

2. DSC Instrument Calibration:

The DSC instrument is calibrated for temperature and enthalpy using standard materials with

known melting points and enthalpies of fusion, such as indium.

3. Thermal Program:

The sample is subjected to a controlled cooling and heating cycle. A typical program is as

follows:

Initial Cooling: The sample is rapidly cooled from ambient temperature to a temperature

below the expected glass transition (e.g., -150°C) at a controlled rate (e.g., 30°C/min).[10]

[11] This step is designed to vitrify the sample.

Isothermal Hold: The sample is held at the low temperature for a short period to ensure

thermal equilibrium.

Heating Scan: The sample is then heated at a constant rate (e.g., 10°C/min) to a

temperature above the glass transition and any melting events.[10][11]

Final Cooling: The sample is cooled back to the starting temperature.[10][11]

4. Data Analysis:

The glass transition temperature (Tg) is determined from the heating scan. It is typically

taken as the midpoint of the step change in the heat flow curve. Alternatively, it can be

determined as the inflection point of the transition.[11]

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the glass

transition temperature of a D(+)-Trehalose dihydrate solution using Differential Scanning
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Calorimetry.
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Caption: Experimental workflow for Tg determination.

Signaling Pathways and Logical Relationships
The protective mechanism of trehalose is primarily physical, based on its vitrification properties,

rather than involving specific signaling pathways. The key relationship is the inverse correlation

between water content and the glass transition temperature, which is fundamental to its role as

a cryo- and lyoprotectant.
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Caption: Trehalose concentration and bioprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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